(6-Ethoxy-5-(trifluoromethyl)pyridin-3-yl)boronic acid
Cat. No. B1429043
Key on ui cas rn:
849934-85-6
M. Wt: 234.97 g/mol
InChI Key: OFQUWRKGOGCLPI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08013001B2
Procedure details
Alternatively, n-butyl lithium (1.6 M solution in hexane, 0.9 mL, 1.43 mmol) was slowly added to a solution of 5-bromo-2-ethoxy-3-trifluoromethyl-pyridine (352 mg, 1.3 mmol) in 2.6 mL anhydrous Et2O at −78° C. under nitrogen. The mixture was kept at −78° C. for 1 hr, and then to this mixture was added triisopropyl borate (489 mg, 2.6 mmol). The mixture was allowed to warm to ambient temperature overnight. The reaction was quenched by water and the pH was adjusted to 5 by carefully addition of 1N aqueous HCl. Two layers were separated and the aqueous layer was extracted with ethyl acetate three times. The extract was washed with brine, dried over sodium sulfate, and concentrated in vacuo to give 2-ethoxy-3-trifluoromethylpyridine-5-boronic acid as a brown oil (240 mg, 67% yield). The product was used for the next step without purification.
Yield
67%
Identifiers
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REACTION_CXSMILES
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C([Li])CCC.Br[C:7]1[CH:8]=[C:9]([C:16]([F:19])([F:18])[F:17])[C:10]([O:13][CH2:14][CH3:15])=[N:11][CH:12]=1.[B:20](OC(C)C)([O:25]C(C)C)[O:21]C(C)C>CCOCC>[CH2:14]([O:13][C:10]1[C:9]([C:16]([F:19])([F:18])[F:17])=[CH:8][C:7]([B:20]([OH:25])[OH:21])=[CH:12][N:11]=1)[CH3:15]
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Inputs
Step One
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Name
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|
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Quantity
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0.9 mL
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Type
|
reactant
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Smiles
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C(CCC)[Li]
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Name
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|
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Quantity
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352 mg
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Type
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reactant
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Smiles
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BrC=1C=C(C(=NC1)OCC)C(F)(F)F
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|
Name
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|
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Quantity
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2.6 mL
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|
Type
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solvent
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Smiles
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CCOCC
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Step Two
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Name
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|
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Quantity
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489 mg
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Type
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reactant
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Smiles
|
B(OC(C)C)(OC(C)C)OC(C)C
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction was quenched by water
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ADDITION
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Type
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ADDITION
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Details
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the pH was adjusted to 5 by carefully addition of 1N aqueous HCl
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CUSTOM
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Type
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CUSTOM
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Details
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Two layers were separated
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the aqueous layer was extracted with ethyl acetate three times
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WASH
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Type
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WASH
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Details
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The extract was washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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|
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Type
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product
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Smiles
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C(C)OC1=NC=C(C=C1C(F)(F)F)B(O)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 240 mg | |
| YIELD: PERCENTYIELD | 67% | |
| YIELD: CALCULATEDPERCENTYIELD | 78.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
